Cas no 1211524-40-1 (3-tert-butylpiperidine)

3-tert-butylpiperidine structure

3-tert-butylpiperidine structure

Product Name:3-tert-butylpiperidine

CAS No:1211524-40-1

MF:C₉H₁₉N

MW:141.2538626194

MDL:MFCD20926067

CID:2129968

PubChem ID:20792982

Update Time:2025-04-21

3-tert-butylpiperidine Chemical and Physical Properties

Names and Identifiers

- 3-tert-butylpiperidine
- AKOS022903705
- 1211524-40-1
- DB-366626
- SCHEMBL842073
- EN300-194883
- MDL： MFCD20926067
- Inchi： 1S/C9H19N/c1-9(2,3)8-5-4-6-10-7-8/h8,10H,4-7H2,1-3H3
- InChI Key： VQMAMHGIVQPZIY-UHFFFAOYSA-N
- SMILES： N1CCCC(C1)C(C)(C)C

Computed Properties

Exact Mass: 141.151749610Da
Monoisotopic Mass: 141.151749610Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 10
Rotatable Bond Count: 1
Complexity: 102
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.3
Topological Polar Surface Area: 12Å²

3-tert-butylpiperidine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-194883-0.05g	3-tert-butylpiperidine	1211524-40-1		0.05g	$660.0	2023-09-17
Enamine	EN300-194883-0.1g	3-tert-butylpiperidine	1211524-40-1		0.1g	$691.0	2023-09-17
Enamine	EN300-194883-0.25g	3-tert-butylpiperidine	1211524-40-1		0.25g	$723.0	2023-09-17
Enamine	EN300-194883-0.5g	3-tert-butylpiperidine	1211524-40-1		0.5g	$754.0	2023-09-17
Enamine	EN300-194883-1g	3-tert-butylpiperidine	1211524-40-1		1g	$785.0	2023-09-17
Enamine	EN300-194883-2.5g	3-tert-butylpiperidine	1211524-40-1		2.5g	$1539.0	2023-09-17
Enamine	EN300-194883-5g	3-tert-butylpiperidine	1211524-40-1		5g	$2277.0	2023-09-17
Enamine	EN300-194883-10g	3-tert-butylpiperidine	1211524-40-1		10g	$3376.0	2023-09-17
Enamine	EN300-194883-1.0g	3-tert-butylpiperidine	1211524-40-1		1g	$0.0	2023-06-08

3-tert-butylpiperidine Related Literature

1. An integrated system for field analysis of Cd(ii) and Pb(ii) via preconcentration using nano-TiO2/cellulose paper composite and subsequent detection with a portable X-ray fluorescence spectrometer†

Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
2. Aluminium complexes with thio-phosphorus ligands: syntheses and characterisations of [Al2(CyPS3)2(CyPHS2)2] and [Al(S2PPh2)3]†

Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
3. An approach to 7-aza-1-phosphanorbornane complexes: strain promoted rearrangement of 1-iminylphosphirane complexes and cycloaddition with olefins†

Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
4. An assessment of strategies for the development of solid-state adsorbents for vehicular hydrogen storage

Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
5. An algal process treatment combined with the Fenton reaction for high concentrations of amoxicillin and cefradine

Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782

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